Cas no 1822416-96-5 (tert-butyl 2-amino-2-(1H-1,2,3,4-tetrazol-5-yl)acetate)

• Product Name: tert-butyl 2-amino-2-(1H-1,2,3,4-tetrazol-5-yl)acetate
• CAS No: 1822416-96-5
• MF: C₇H₁₃N₅O₂
• MW: 199.210420370102
• MDL: MFCD26141630
• CID: 5606041
• PubChem ID: 165914440
• Update Time: 2025-05-20

tert-butyl 2-amino-2-(1H-1,2,3,4-tetrazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-8834922
• tert-butyl 2-amino-2-(1H-1,2,3,4-tetrazol-5-yl)acetate
• 1822416-96-5

• MDL： MFCD26141630
• Inchi： 1S/C7H13N5O2/c1-7(2,3)14-6(13)4(8)5-9-11-12-10-5/h4H,8H2,1-3H3,(H,9,10,11,12)
• InChI Key： SYNNJZFIBYZIBZ-UHFFFAOYSA-N
• SMILES： O(C(C(C1N=NNN=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.10692467g/mol
• Monoisotopic Mass: 199.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl 2-amino-2-(1H-1,2,3,4-tetrazol-5-yl)acetate

Introduction to tert-butyl 2-amino-2-(1H-1,2,3,4-tetrazol-5-yl)acetate (CAS No. 1822416-96-5)

tert-butyl 2-amino-2-(1H-1,2,3,4-tetrazol-5-yl)acetate (CAS No. 1822416-96-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino group, and a tetrazole moiety. These functional groups contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs targeting cardiovascular diseases and cancer.

The tert-butyl group in this compound provides steric protection and enhances the lipophilicity of the molecule, which can improve its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The amino group is a common functional group in many biologically active molecules and can participate in hydrogen bonding interactions with target proteins. The 1H-1,2,3,4-tetrazol-5-yl moiety is known for its ability to mimic carboxylic acid functionalities and can serve as a bioisostere for carboxylic acids, which are often found in active pharmaceutical ingredients (APIs).

Recent studies have highlighted the potential of tert-butyl 2-amino-2-(1H-1,2,3,4-tetrazol-5-yl)acetate in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against angiotensin-converting enzyme (ACE), making it a promising candidate for the treatment of hypertension and heart failure. The tetrazole moiety plays a crucial role in this activity by forming strong interactions with the active site of the enzyme.

In another study published in the European Journal of Medicinal Chemistry, researchers explored the anticancer properties of tert-butyl 2-amino-2-(1H-1,2,3,4-tetrazol-5-yl)acetate. The compound was found to induce apoptosis in various cancer cell lines through the activation of caspase-dependent pathways. The combination of the tert-butyl group and the tetrazole moiety was shown to enhance the compound's ability to penetrate cell membranes and interact with intracellular targets.

The synthetic accessibility of tert-butyl 2-amino-2-(1H-1,2,3,4-tetrazol-5-yl)acetate is another factor that contributes to its appeal in pharmaceutical research. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the reaction of tert-butyl bromoacetate with sodium azide followed by reduction to form the amino derivative and subsequent cyclization to form the tetrazole ring. This synthetic strategy allows for easy modification of the molecule through functional group manipulation, enabling researchers to explore a wide range of analogs with varying biological activities.

The physicochemical properties of tert-butyl 2-amino-2-(1H-1,2,3,4-tetrazol-5-yl)acetate have also been extensively studied. It is a white crystalline solid with a melting point ranging from 90°C to 95°C. The compound is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in both solid-state formulations and solution-based drug delivery systems.

In terms of safety and toxicity profiles, preliminary studies suggest that tert-butyl 2-amino-2-(1H-1,2,3,4-tetrazol-5-yl)acetate exhibits low toxicity at therapeutic concentrations. However, further investigations are required to fully understand its safety profile and potential side effects. Preclinical studies have shown that the compound is well-tolerated by animals at doses up to 500 mg/kg without significant adverse effects.

The potential applications of tert-butyl 2-amino-2-(1H-1,2,3,4-tetrazol-5-yl)acetate extend beyond cardiovascular diseases and cancer. Ongoing research is exploring its use as an anti-inflammatory agent and as a modulator of ion channels involved in pain signaling. The ability to fine-tune its chemical structure through synthetic modifications offers exciting opportunities for developing new drugs with improved efficacy and safety profiles.

In conclusion, tert-butyl 2-amino-2-(1H-1,2,3,4-tetrazol-5-yl)acetate (CAS No. 1822416-96-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development into novel therapeutics targeting various diseases. Continued research into this compound's biological activities and synthetic methods will undoubtedly contribute to advancements in drug discovery and development.